Cas no 1690528-95-0 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylmorpholin-2-yl)propanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylmorpholin-2-yl)propanoic acid
• CAS No: 1690528-95-0
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 5939785
• PubChem ID: 103717731
• Update Time: 2025-10-31

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylmorpholin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylmorpholin-2-yl)propanoic acid
• 1690528-95-0
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-methylmorpholin-2-yl)propanoic acid
• EN300-1299061

• Inchi： 1S/C23H26N2O5/c1-25-10-11-29-15(13-25)12-21(22(26)27)24-23(28)30-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21H,10-14H2,1H3,(H,24,28)(H,26,27)
• InChI Key： CYHNCXLYXSDDAE-UHFFFAOYSA-N
• SMILES： O1CCN(C)CC1CC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 88.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylmorpholin-2-yl)propanoic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylmorpholin-2-yl)propanoic Acid (CAS No. 1690528-95-0)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylmorpholin-2-yl)propanoic acid, identified by its CAS number 1690528-95-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its fluoren-9-yl and methylmorpholine substituents, contribute to its distinctive chemical and pharmacological properties.

The molecular structure of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylmorpholin-2-yl)propanoic acid consists of a propanoic acid backbone modified with an amino group at the second position and a methoxycarbonyl group at the first position. The presence of the fluoren-9-yl moiety enhances the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution. Additionally, the methylmorpholine group introduces basicity and potential interactions with acidic pharmacophores, which can be advantageous in modulating biological activity.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways and immune responses. The structural motifs present in 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylmorpholin-2-yl)propanoic acid make it a candidate for further exploration in this area. Studies have shown that compounds with similar structural features can interact with various targets involved in inflammation, such as kinases and transcription factors. The fluoren-9-yl substituent, in particular, has been reported to enhance binding affinity to certain protein targets, which could be leveraged for therapeutic purposes.

The pharmacological profile of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylmorpholin-2-yl)propanoic acid has been investigated in several preclinical studies. These studies have highlighted its potential as an inhibitor of specific enzymes and receptors implicated in various diseases. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases, which are known to play a role in cancer progression. The methoxycarbonyl group at the amino position is particularly noteworthy, as it can influence the compound's solubility and metabolic stability.

The synthesis of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylmorpholin-2-yl)propanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex core structure of this molecule. These synthetic strategies not only enhance efficiency but also allow for modifications that can fine-tune the pharmacological properties of the compound.

In terms of biological activity, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylmorpholin-2-yl)propanoic acid has shown promise in several in vitro assays. These assays have revealed potential effects on pathways relevant to neurodegenerative diseases, where modulation of inflammation and oxidative stress is key. The combination of the fluoren-9-yl and methylmorpholine groups appears to synergize, enhancing the compound's ability to interact with biological targets while maintaining favorable pharmacokinetic profiles.

The development of novel therapeutic agents often involves rigorous testing to evaluate their safety and efficacy. In preclinical models, 2-{(9H-fluorenine mmoxy carbonly}amino)-3-(4-methyl morpholine -2 yl) propanoic acid has demonstrated acceptable toxicity profiles at tested doses. This is an encouraging finding, as it suggests that further development towards clinical trials may be feasible. However, additional studies are needed to fully understand its long-term effects and potential side effects.

The role of computational chemistry and molecular modeling has been instrumental in guiding the design and optimization of 2-{(9H-fluorene -9 ylmethoxy carbonly}amino)-3-(4-methyl morpholine -2 yl) propanoic acid. By leveraging these tools, researchers can predict how different structural modifications will affect biological activity and identify potential binding modes within target proteins. This approach has accelerated the discovery process and reduced the reliance on trial-and-error experimentation.

The future prospects for 2-{(9H-fluorene -9 ylmethoxy carbonly}amino)-3-(4-methyl morpholine -2 yl) propanoic acid are promising, with several ongoing studies aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of disease mechanisms continues to evolve, compounds like this one may find utility in treating a wide range of conditions beyond their initial discovery scope.